Cas no 61695-89-4 (Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)-)

Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)- structure
61695-89-4 structure
Product Name:Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)-
CAS No:61695-89-4
MF:C11H18N5O13P3S
MW:553.27260351181
CID:469637
Update Time:2024-01-30

Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)-
    • Adenosine 5'-(tetrahydrogen triphosphate), 8-(methylthio)- (9CI)
    • Inchi: 1S/C11H18N5O13P3S/c1-33-11-15-5-8(12)13-3-14-9(5)16(11)10-7(18)6(17)4(27-10)2-26-31(22,23)29-32(24,25)28-30(19,20)21/h3-4,6-7,10,17-18H,2H2,1H3,(H,22,23)(H,24,25)(H2,12,13,14)(H2,19,20,21)/t4-,6-,7-,10-/m1/s1
    • InChI Key: BMNXTRLDKMLFJW-KQYNXXCUSA-N
    • SMILES: C(OP(=O)(O)OP(O)(=O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2SC)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 552.98364

Experimental Properties

  • Density: 2.49±0.1 g/cm3(Predicted)
  • Boiling Point: 971.0±75.0 °C(Predicted)
  • PSA: 279.13
  • pka: 0.97±0.50(Predicted)
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